3,5-Dichloro-6-isopropylpyrazine-2-carboxamide

• IUPAC Name: 3,5-dichloro-6-propan-2-ylpyrazine-2-carboxamide
• InChI: InChI=1S/C8H9Cl2N3O/c1-3(2)4-6(9)13-7(10)5(12-4)8(11)14/h3H,1-2H3,(H2,11,14)
• InChI Key: UPSCOTILBRDYLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(C(=N1)C(=O)N)Cl)Cl
• Molecular Formula: C8H9Cl2N3O
• DSSTOX Substance ID: DTXSID80743584
• Molecular Weight: 234.08 g/mol
• CAS RN: 1254058-25-7

Description

3,5-Dichloro-6-isopropylpyrazine-2-carboxamide is a chemical compound with the molecular formula C8H9Cl2N3O and a molecular weight of 234.08. It is also known by other synonyms such as 3,5-dichloro-6-propan-2-ylpyrazine-2-carboxamide.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazine ring which is a six-membered ring with two nitrogen atoms, and it also contains two chlorine atoms and an isopropyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, melting point, and boiling point, are not specified in the search results.

Synthesis routes and methods

Procedure details

To a mixture of 3,5-dichloro-6-(1-hydroxy-1-methylethyl)pyrazine-2-carboxamide (2.64 g) and pyridine (30 mL), mesyl chloride (2.45 mL) was added under ice cooling. After stirring at room temperature for 5 hours, pyridine was distilled off under reduced pressure, and the resulting residue was partitioned using ethyl acetate and water. The resulting organic layer was washed with 10% aqueous citric acid, saturated aqueous sodium hydrogen carbonate and saturated aqueous sodium chloride, and dried over anhydrous magnesium sulfate, and the solvent was distilled off to give a light brown syrup. To the light brown syrup, ethanol (60 mL) and THF (30 mL) were added, and then 10% palladium on carbon (0.7 g) was added and stirred at room temperature for 14 hours under 3 atmospheric pressure of hydrogen. After filtration through celite, the filtrate was distilled off under reduced pressure, and the residue was diluted with ethyl acetate and then washed with saturated aqueous sodium hydrogen carbonate and saturated aqueous sodium chloride. After the solvent was distilled off, the residue was purified by silica gel column chromatography (eluent; chloroform:methanol=100:0 to 40:1). The resulting crude product was washed with diisopropyl ether to give 3,5-di-chloro-6-isopropylpyrazine-2-carboxamide (632 mg) as a white solid.